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Compound of Interest

Compound Name: CCT373566

Cat. No.: B15621687

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the BCL6 degrader CCT373566 with

alternative compounds in lymphoma models, supported by experimental data. The information

is intended to aid researchers in evaluating the potential of CCT373566 for further investigation

and development.

Executive Summary
CCT373566 is a potent, orally available small molecule that induces the degradation of the B-

cell lymphoma 6 (BCL6) protein, a key transcriptional repressor and oncogenic driver in

lymphoid malignancies.[1][2][3] This guide summarizes the in vitro and in vivo activity of

CCT373566 and compares it to its predecessor (CCT369260), its non-degrading stereoisomer

(CCT373567), an optimized inhibitor from the same chemical series (CCT374705), and other

notable BCL6-targeting agents such as the degrader BI-3802 and the inhibitor FX1. While

CCT373566 demonstrates potent cellular activity, its in vivo efficacy in a lymphoma xenograft

model was found to be modest.[4][5][6][7]
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B-cell lymphoma 6 (BCL6) is a master regulator of germinal center B-cell development and is

frequently deregulated in diffuse large B-cell lymphoma (DLBCL) and other lymphoid

malignancies.[8][9][10] BCL6 acts as a transcriptional repressor, suppressing genes involved in

cell cycle control, DNA damage response, and differentiation.[9][11] Its constitutive activity in

lymphoma promotes unchecked cell proliferation and survival. Consequently, BCL6 has

emerged as a compelling therapeutic target. Two primary strategies for targeting BCL6 are

direct inhibition of its function and induced degradation of the BCL6 protein. This guide focuses

on the latter, with CCT373566 as a key example of a BCL6 degrader.

Mechanism of Action of CCT373566
CCT373566 functions as a "molecular glue" to induce the degradation of BCL6. It binds to the

BTB domain of BCL6, inducing a conformational change that leads to the recruitment of an E3

ubiquitin ligase. This results in the ubiquitination and subsequent proteasomal degradation of

the BCL6 protein. The degradation of BCL6 leads to the de-repression of its target genes,

including key tumor suppressors, thereby inhibiting the growth of BCL6-dependent lymphoma

cells.

Below is a diagram illustrating the proposed mechanism of action.
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Start

Seed lymphoma cells in
96-well plates

Incubate for 24 hours
(allow cells to adhere/stabilize)

Add serial dilutions of
CCT373566 or comparator compounds

Incubate for 72-96 hours

Add MTT or MTS reagent
to each well

Incubate for 2-4 hours
(allow formazan formation)

Measure absorbance at
appropriate wavelength

Calculate GI50 values

End
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of lymphoma cells (e.g., HT)

Subcutaneously inject cells
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immunocompromised mice

Monitor tumor growth until
they reach a palpable size

Randomize mice into
treatment and control groups

Initiate treatment with CCT373566
or vehicle control (oral gavage)

Monitor tumor volume and
body weight regularly

End study when tumors in
control group reach a
pre-determined size

Analyze tumor growth inhibition
(T/C ratio)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b15621687?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621687?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

